![molecular formula C15H12Cl3NO B5693670 3,4-dichloro-N-[2-(3-chlorophenyl)ethyl]benzamide](/img/structure/B5693670.png)
3,4-dichloro-N-[2-(3-chlorophenyl)ethyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3,4-dichloro-N-[2-(3-chlorophenyl)ethyl]benzamide, also known as U-47700, is a synthetic opioid that was first synthesized in the 1970s. It has gained popularity in recent years due to its potent analgesic effects and ease of synthesis. However, its use has been associated with several adverse effects, including respiratory depression and overdose.
Mechanism of Action
3,4-dichloro-N-[2-(3-chlorophenyl)ethyl]benzamide acts as an agonist at the mu-opioid receptor, which is responsible for mediating the analgesic effects of opioids. It also has affinity for the delta and kappa opioid receptors, but to a lesser extent.
Biochemical and Physiological Effects:
This compound has been shown to produce a range of biochemical and physiological effects, including analgesia, sedation, respiratory depression, and pupillary constriction. It has also been shown to produce euphoria and a sense of well-being, which may contribute to its abuse potential.
Advantages and Limitations for Lab Experiments
3,4-dichloro-N-[2-(3-chlorophenyl)ethyl]benzamide has several advantages for use in lab experiments, including its high potency and selectivity for the mu-opioid receptor. However, it also has several limitations, including its potential for abuse and the risk of respiratory depression and overdose.
Future Directions
There are several potential future directions for research on 3,4-dichloro-N-[2-(3-chlorophenyl)ethyl]benzamide. One area of interest is the development of novel analgesics that target the mu-opioid receptor but have reduced potential for abuse and side effects. Another area of interest is the development of new methods for detecting and treating this compound overdose and addiction. Finally, there is a need for further research on the long-term effects of this compound use, particularly in terms of its potential for addiction and dependence.
Synthesis Methods
The synthesis of 3,4-dichloro-N-[2-(3-chlorophenyl)ethyl]benzamide involves the reaction of 3,4-dichlorobenzoyl chloride with N-(3-chloro-2-hydroxypropyl)aniline in the presence of a base such as sodium hydroxide. The resulting product is then treated with thionyl chloride to form the final compound.
Scientific Research Applications
3,4-dichloro-N-[2-(3-chlorophenyl)ethyl]benzamide has been used in scientific research to study its pharmacological effects and potential therapeutic applications. It has been shown to have potent analgesic effects in animal models, and has been investigated as a potential alternative to traditional opioids for pain management.
properties
IUPAC Name |
3,4-dichloro-N-[2-(3-chlorophenyl)ethyl]benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12Cl3NO/c16-12-3-1-2-10(8-12)6-7-19-15(20)11-4-5-13(17)14(18)9-11/h1-5,8-9H,6-7H2,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LCQXBIGAVDUGKE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)CCNC(=O)C2=CC(=C(C=C2)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12Cl3NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.